N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C17H15N3O4S/c1-17(22,11-3-5-14-15(7-11)24-9-23-14)8-18-16(21)10-2-4-12-13(6-10)20-25-19-12/h2-7,22H,8-9H2,1H3,(H,18,21)
• InChI Key: NYCLJXQLMXACCN-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC2=NSN=C2C=C1)(C3=CC4=C(C=C3)OCO4)O
• Molecular Formula: C17H15N3O4S
• Molecular Weight: 357.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, new thiourea derivatives incorporating two benzo[d][1,3]dioxol-5-yl moieties have been synthesized through the reaction of two molecules of benzo[d][1,3]dioxol-5-yl isothiocyanate with one molecule of various diamino derivatives.

Scientific Research Applications

Chemical Sensors and Detection Systems

The compound’s aromatic and functional groups make it an excellent candidate for chemical sensing applications. Researchers have explored its use as a sensor for detecting heavy metal ions, such as lead (Pb²⁺). For instance, a study developed a sensitive and selective Pb²⁺ sensor by depositing a thin layer of this compound on a glassy carbon electrode (GCE) with a conducting polymer matrix (Nafion). .

Photovoltaic Materials

The electron donor–acceptor (D–A) systems based on the benzo[c][1,2,5]thiadiazole (BTZ) motif have been extensively studied for photovoltaic applications. This compound’s unique structure could potentially contribute to organic solar cells or other photovoltaic devices. .

Drug Delivery Systems

The hydroxypropyl group in the compound’s structure could facilitate its use in drug delivery systems. Researchers might explore its ability to encapsulate drugs, improve solubility, or enhance targeted delivery to specific tissues.

Future Directions

The future directions for the study of “N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)benzo[c][1,2,5]thiadiazole-5-carboxamide” and related compounds could involve further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of these molecules.